N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-ethyl-4-fluoro-N-(2-oxo-2-pyrrolidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H19FN2O3S/c1-2-17(11-14(18)16-9-3-4-10-16)21(19,20)13-7-5-12(15)6-8-13/h5-8H,2-4,9-11H2,1H3
• InChI Key: VKVZNZBEAHHDMW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCCC1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H19FN2O3S
• Molecular Weight: 314.38 g/mol
• Solubility: 44.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide, also known as EF-1, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EF-1 is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is not fully understood, but it is believed to act as a modulator of ion channels in the brain and as an inhibitor of certain enzymes involved in cancer cell growth. N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has also been shown to have anti-inflammatory effects, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including modulation of ion channels, inhibition of cancer cell growth, and anti-inflammatory effects. N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has also been shown to have potential applications in the treatment of certain neurological disorders, such as epilepsy and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide for use in laboratory experiments is its high purity and yield, which allows for accurate and reproducible results. N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is also relatively easy to synthesize, making it a cost-effective compound for use in research. However, one limitation of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is its limited solubility in aqueous solutions, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide. One area of interest is the potential therapeutic applications of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide in the treatment of neurological disorders and cancer. Further research is needed to fully understand the mechanism of action of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide and its potential applications in these areas. Additionally, future research could focus on developing more soluble forms of N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide to make it easier to work with in laboratory experiments. Overall, N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide is a promising compound for use in scientific research, with potential applications in a variety of fields.

Scientific Research Applications

N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been shown to have potential applications in scientific research, particularly in the fields of neuroscience and cancer research. In neuroscience, N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been used to study the role of certain ion channels in the brain, as well as the effects of certain drugs on these channels. In cancer research, N-ethyl-4-fluoro-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]benzenesulfonamide has been shown to inhibit the growth of certain cancer cell lines, making it a promising candidate for further study in this field.